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PEG24

Cat. No.: B14860708

Compound Name:

Essential Safety and Handling Guide for Mal-
PEG4-Lys(TFA)-NH-m-PEG24

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling Mal-PEG4-Lys(TFA)-
NH-m-PEG24, a PROTAC (Proteolysis Targeting Chimera) linker used in the synthesis of
PROTACSs.[1][2][3][4] Adherence to these protocols is essential for ensuring personal safety
and maintaining a secure laboratory environment.

Due to the absence of a specific Safety Data Sheet (SDS) for Mal-PEG4-Lys(TFA)-NH-m-
PEGZ24, the following guidelines are based on the safety protocols for its constituent chemical
groups: maleimides, polyethylene glycol (PEG), and trifluoroacetic acid (TFA) salts.

Personal Protective Equipment (PPE)

A multi-faceted approach to safety, incorporating engineering controls, personal protective
equipment, and stringent operational procedures, is essential.[5] The primary routes of
potential exposure are inhalation, skin contact, and eye contact.[5] Therefore, appropriate PPE
IS mandatory.
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Body Area

Required PPE

Specifications & Rationale

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended to protect
against skin contact.[5] Always
inspect gloves for tears and

degradation before use.[6]

Eyes

Safety goggles

Tight-sealing safety goggles
are necessary to protect

against splashes and fine dust.

[5]

Face

Face shield

A face shield should be worn in
addition to safety goggles,
especially when there is a risk
of splashing.[5][6][7]

Body

Laboratory coat

A flame-resistant lab coat
should be worn to protect skin
and clothing from

contamination.[5][7]

Respiratory

NIOSH/MSHA-approved

respirator

A respirator may be required
when working with the solid
compound outside of a
certified chemical fume hood,
especially if dust can be

generated.[6]

Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following steps is critical for the safe handling of this compound.[7]

e Preparation:

o Ensure the work area is clean and uncluttered.[7]

o Verify that a safety shower and an eye wash station are accessible and operational.[7]
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o All handling of the solid compound and initial solution preparation must be conducted in a
certified chemical fume hood to avoid the creation of dust.[6][7]

o Ensure adequate general laboratory ventilation.[6]

e Handling the Compound:
o Avoid contact with skin, eyes, and clothing.[7]
o When weighing the solid, do so within a fume hood.[6]
o To prepare a solution, slowly add the solid to the solvent to prevent splashing.[6]

e Storage:

[e]

Store in a tightly closed container.[6][7]

o

Keep in a cool, dry, and well-ventilated area.[8]

[¢]

Protect from moisture and light.[7]

[¢]

Store separately from strong bases, acids, and oxidizing agents.[6]

Disposal Plan: Step-by-Step Guidance

Proper disposal of Mal-PEG4-Lys(TFA)-NH-m-PEG24 and any contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.[7]

+ Waste Segregation:

o Collect all waste materials, including unused compounds, contaminated gloves, and
disposable labware, in a designated and clearly labeled hazardous waste container.[7]

o Do not mix with other waste streams unless compatibility is confirmed.[7]
» Disposal:

o Dispose of chemical waste in accordance with local, state, and federal regulations.[6]
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o Do not discharge into the sewer system.[6]

o While polyethylene glycol is biodegradable, it is still important to avoid releasing it into
wastewater systems.[9]

Emergency Procedures

o Skin Contact: Immediately wash the affected area with plenty of water.[7] If skin irritation
occurs, seek medical attention.[7] Remove contaminated clothing and wash it before reuse.
[71[10]

o Eye Contact: Rinse cautiously with water for several minutes.[8] If wearing contact lenses,
remove them if it is easy to do so. Continue rinsing and seek immediate medical attention.

¢ Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[10] If
symptoms persist, seek medical attention.

¢ Ingestion: Rinse the mouth with water.[11] Do NOT induce vomiting.[10] Seek immediate
medical attention.

Below is a logical workflow for the safe handling of Mal-PEG4-Lys(TFA)-NH-m-PEG24.
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Caption: A logical workflow for the safe handling of Mal-PEG4-Lys(TFA)-NH-m-PEG24.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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